Cas no 2137068-23-4 ((2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine)

• Product Name: (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine
• CAS No: 2137068-23-4
• MF: C₁₂H₂₃N₅
• MW: 237.344521760941
• CID: 5770854
• PubChem ID: 165484806
• Update Time: 2025-08-03

(2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (2R)-N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3,3-dimethylbutane-1,2-diamine
• 2137068-23-4
• EN300-1130982
• (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine

• Inchi： 1S/C12H23N5/c1-12(2,3)10(13)8-15-11-4-5-16-17(11)9-6-14-7-9/h4-5,9-10,14-15H,6-8,13H2,1-3H3/t10-/m0/s1
• InChI Key： QLOQARDXEQZCCP-JTQLQIEISA-N
• SMILES： N1(C(=CC=N1)NC[C@@H](C(C)(C)C)N)C1CNC1

Computed Properties

• Exact Mass: 237.19534575g/mol
• Monoisotopic Mass: 237.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine

Exploring the Potential of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine (CAS No. 2137068-23-4) in Modern Pharmaceutical Research

The compound (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine (CAS No. 2137068-23-4) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This chiral amine derivative, characterized by its azetidine and pyrazole moieties, presents a promising scaffold for drug discovery, particularly in the development of targeted therapies for neurological and inflammatory conditions.

Recent advancements in small molecule drug design have highlighted the importance of compounds like (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine that combine structural complexity with metabolic stability. The presence of both azetidine (a saturated four-membered nitrogen heterocycle) and pyrazole (a five-membered aromatic ring with two nitrogen atoms) in its architecture makes this compound particularly interesting for researchers investigating GPCR-targeted drugs and kinase inhibitors.

The stereochemistry of this compound, indicated by the (2R) configuration, plays a crucial role in its biological activity. Chirality has become a focal point in modern drug development, with regulatory agencies increasingly emphasizing the importance of enantiopure pharmaceuticals. This trend aligns with growing concerns about the different pharmacological effects of drug enantiomers, making (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine a valuable subject for structure-activity relationship (SAR) studies.

In the context of current research trends, this compound shows potential in addressing several medical challenges that dominate scientific discussions. Its structural features suggest possible applications in:

1. Neurodegenerative disease research: The compound's ability to potentially modulate neurotransmitter systems makes it relevant for Alzheimer's and Parkinson's disease studies.

2. Autoimmune disorder therapeutics: The pyrazole moiety is known to interact with various inflammatory pathways, suggesting possible applications in rheumatoid arthritis and multiple sclerosis treatment development.

3. Precision medicine approaches: The chiral nature of the molecule allows for targeted interactions with biological systems, aligning with the growing field of personalized therapeutics.

The synthesis of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine presents interesting challenges for medicinal chemists. The incorporation of the azetidine ring requires specialized synthetic strategies, as this strained ring system affects both the compound's reactivity and its conformational properties. Recent publications have described innovative approaches to constructing similar architectures, highlighting the importance of asymmetric synthesis techniques and catalyzed ring-forming reactions.

From a pharmacological perspective, the 3,3-dimethylbutane portion of the molecule contributes to its lipophilicity, potentially enhancing blood-brain barrier penetration - a critical factor for CNS-targeted drugs. This property, combined with the hydrogen-bonding capabilities of the diamine functionality, creates a balanced molecular profile that could lead to favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

The research community has shown growing interest in (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine as evidenced by increasing citations in scientific literature. Patent analyses reveal that similar structures are being investigated for their potential as:

- Selective receptor modulators in neurological disorders

- Anti-inflammatory agents with reduced side effect profiles

- Metabolic disease therapeutics targeting specific enzymatic pathways

Quality control and characterization of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine present specific analytical challenges. The compound's chiral nature necessitates the use of chiral HPLC methods for purity assessment, while its structural complexity requires advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry for complete characterization. These analytical considerations are particularly important given the current regulatory emphasis on impurity profiling in pharmaceutical development.

As the pharmaceutical industry continues to explore novel chemical entities for addressing unmet medical needs, compounds like (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine represent valuable tools for drug discovery. Its unique combination of structural features offers multiple vectors for medicinal chemistry optimization, while its potential biological activities align with several high-priority therapeutic areas.

The future research directions for this compound may include:

- Detailed pharmacokinetic studies to evaluate its in vivo behavior

- Expansion of structure-activity relationship investigations through analog synthesis

- Exploration of its potential in combination therapies for complex diseases

- Development of efficient large-scale synthesis methods for potential clinical applications

In conclusion, (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutane-1,2-diamine (CAS No. 2137068-23-4) stands as a compelling example of how innovative chemical structures can contribute to advancing pharmaceutical science. Its investigation reflects the ongoing evolution of drug discovery approaches, particularly in the areas of targeted therapy and precision medicine. As research progresses, this compound may well emerge as a key player in developing new treatments for some of today's most challenging medical conditions.